Cas no 955304-43-5 (6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)
6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
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- 6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
- 6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 6-(4-ethyl-1-piperazinyl)-N-(3-fluorophenyl)-1-phenyl-
- [6-(4-ethylpiperazinyl)-1-phenylpyrazolo[4,5-e]pyrimidin-4-yl](3-fluorophenyl) amine
- 6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- F2090-0695
- AKOS002327853
- SCHEMBL16244724
- 955304-43-5
-
- Inchi: 1S/C23H24FN7/c1-2-29-11-13-30(14-12-29)23-27-21(26-18-8-6-7-17(24)15-18)20-16-25-31(22(20)28-23)19-9-4-3-5-10-19/h3-10,15-16H,2,11-14H2,1H3,(H,26,27,28)
- InChI Key: HCILRMNVXPNYEG-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)NC1C2C=NN(C3C=CC=CC=3)C=2N=C(N=1)N1CCN(CC)CC1
Computed Properties
- Exact Mass: 417.20772196g/mol
- Monoisotopic Mass: 417.20772196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 62.1Ų
6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2090-0695-2μmol |
6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
955304-43-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2090-0695-5μmol |
6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
955304-43-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2090-0695-10μmol |
6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
955304-43-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2090-0695-20μmol |
6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
955304-43-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2090-0695-1mg |
6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
955304-43-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2090-0695-2mg |
6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
955304-43-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2090-0695-3mg |
6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
955304-43-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2090-0695-4mg |
6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
955304-43-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2090-0695-5mg |
6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
955304-43-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2090-0695-10mg |
6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine |
955304-43-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 6-(4-ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
6-(4-Ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine: A Comprehensive Overview
The compound with CAS No. 955304-43-5, known as 6-(4-Ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are well-known for their potential in drug discovery. The structure of this molecule incorporates a piperazine ring and a fluorophenyl group, both of which contribute to its unique pharmacological properties.
Recent studies have highlighted the potential of pyrazolo[3,4-d]pyrimidine derivatives as inhibitors of various kinases and other therapeutic targets. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases involved in cancer progression. The piperazine moiety within the molecule plays a crucial role in enhancing its bioavailability and stability, making it a promising candidate for further preclinical development.
The fluorophenyl group attached to the nitrogen atom further modulates the molecule's pharmacokinetic properties. Fluorine substitution is often associated with improved lipophilicity and metabolic stability, which are critical factors for drug candidates. Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of this compound to various receptors, providing valuable insights into its mechanism of action.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of synthesis but also aligns with the principles of green chemistry.
Preclinical studies have shown that 6-(4-Ethylpiperazin-1-yl)-N-(3-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine demonstrates selective activity against cancer cell lines, particularly those resistant to conventional chemotherapy. Its ability to modulate key signaling pathways such as MAPK/ERK and PI3K/AKT has been extensively studied using advanced techniques like CRISPR-Cas9 gene editing and mass spectrometry-based proteomics.
Moreover, this compound has shown potential in targeting neurodegenerative diseases by inhibiting specific enzymes associated with amyloid-beta production. Collaborative research between academic institutions and pharmaceutical companies has led to the development of analogs with improved efficacy and reduced toxicity profiles.
The integration of artificial intelligence (AI) in drug discovery has further accelerated the understanding of this compound's therapeutic potential. Machine learning algorithms have been employed to predict its off-target effects and optimize its chemical structure for better pharmacokinetic performance.
In conclusion, 6-(4-Ethylpiperazin-1-yli)-N-(3-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge research methodologies, positions it as a strong candidate for addressing unmet medical needs in oncology and neurology.
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